![molecular formula C13H16N2O3 B098139 1-Cbz-[1,4]diazepan-5-one CAS No. 18158-16-2](/img/structure/B98139.png)
1-Cbz-[1,4]diazepan-5-one
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Overview
Description
1-Cbz-[1,4]diazepan-5-one is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Benzodiazepine Receptors and Neurochemical Studies
Benzodiazepines, including 1-Cbz-[1,4]diazepan-5-one derivatives, play a crucial role in modulating the GABAergic system, which is fundamental in regulating neurotransmission related to anxiety, sedation, seizure protection, and muscle relaxation. Studies on diazepam-sensitive and -resistant mice have provided insights into the genetic and neurochemical foundations underlying the variability in response to benzodiazepines. These investigations help in understanding the mechanisms through which benzodiazepines exert their effects and pave the way for developing more targeted therapies for anxiety and seizure disorders (Gallaher, E. J., Gionet, S. E., & Feller, D., 1991).
Synthesis and Biological Significance
The synthesis and biological evaluation of 1,4-diazepines, which include this compound derivatives, have been actively pursued due to their wide range of biological activities. Such compounds are associated with antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties. This makes them highly significant for pharmaceutical development, offering a versatile scaffold for designing new drugs with improved efficacy and reduced side effects (Rashid, M. et al., 2019).
Pharmacodynamic Properties and Clinical Efficacy
The pharmacodynamic properties of alprazolam, a closely related triazolobenzodiazepine, highlight the therapeutic potential of diazepine derivatives. Such studies contribute to understanding the clinical efficacy of these compounds in treating anxiety and depression, indicating the broader applicability of diazepine derivatives in managing neuropsychiatric disorders. The findings support the continued investigation and development of this compound derivatives for clinical use (Dawson, G., Jue, S., & Brogden, R. N., 1984).
Environmental Impact and Water Treatment
The environmental occurrence, fate, and transformation of benzodiazepines, including diazepine derivatives, have been studied to assess their impact on water treatment processes. Research in this area is crucial for understanding how these compounds, frequently detected in water sources due to their widespread use, behave in environmental settings and water treatment facilities. Identifying the transformation products formed during water treatment processes helps in evaluating the risks associated with the presence of benzodiazepines in the environment and developing strategies to mitigate their impact (Kosjek, T. et al., 2012).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H315, H335, and H319, indicating that it can cause skin irritation, respiratory irritation, and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), seeking medical advice/attention if experiencing respiratory symptoms (P342+P311), and rinsing cautiously with water for several minutes if in eyes (P305+P351+P338) .
Mechanism of Action
Target of Action
It is structurally similar to diazepam, a well-known benzodiazepine . Benzodiazepines typically act on gamma-aminobutyric acid (GABA) receptors in the central nervous system . They enhance the effect of GABA, an inhibitory neurotransmitter, leading to sedative, muscle relaxant, anxiolytic, and anticonvulsant properties .
Mode of Action
Diazepam enhances the activity of GABA by binding to a specific site on the GABA-A receptor . This binding increases the frequency of chloride channel opening, leading to an influx of chloride ions and hyperpolarization of the neuron. The result is an overall decrease in neuronal excitability .
Biochemical Pathways
By enhancing GABA activity, benzodiazepines like diazepam can decrease neuronal excitability and produce a calming effect .
Pharmacokinetics
Diazepam, a structurally similar compound, is well-absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
Based on its structural similarity to diazepam, it may have sedative, muscle relaxant, anxiolytic, and anticonvulsant effects .
Properties
IUPAC Name |
benzyl 5-oxo-1,4-diazepane-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c16-12-6-8-15(9-7-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWIFVWFHEUKZII-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCNC1=O)C(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30375076 |
Source
|
Record name | 1-cbz-[1,4]diazepan-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18158-16-2 |
Source
|
Record name | 1-cbz-[1,4]diazepan-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 18158-16-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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